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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567

This technical guide provides an in-depth analysis of the thermal characteristics of Pigment
Yellow 14 (C.1. 21095), a diarylide yellow pigment widely utilized in inks, plastics, and coatings.
Understanding the thermal behavior of this pigment is critical for researchers, scientists, and
professionals in drug development where excipients and colorants are rigorously evaluated for
stability and compatibility.

Core Thermal Properties

Pigment Yellow 14 exhibits a range of thermal properties that are crucial for its application and
processing. The melting point and decomposition temperature are key parameters that dictate
its performance at elevated temperatures.

Quantitative Thermal Data

A summary of the key thermal and related physical properties of Pigment Yellow 14 is
presented in the table below. It is important to note the variability in reported melting points,
which may be attributed to differences in the crystalline form, purity, and experimental
conditions of the samples tested.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2915567?utm_src=pdf-interest
https://www.benchchem.com/product/b2915567?utm_src=pdf-body
https://www.benchchem.com/product/b2915567?utm_src=pdf-body
https://www.benchchem.com/product/b2915567?utm_src=pdf-body
https://www.benchchem.com/product/b2915567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2915567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Citations
Melting Point 336 °C [1112]
>300 °C [3]

190-200 °C [4]

Decomposition Temperature > 200 °C [3]

Heat Resistance 180 °C [41[5]

Stable at 200 °C for 10

minutes

[6]

Density

1.35-1.64 g/cm?3

[1]

1.5 g/cm3

[4]

1.4 g/cm3

[6]

1.41 g/cm3

[7](8]

Specific Surface Area

55 m2/g

[1]

27 m3/g

[9]

46 m3/g

[5]

Experimental Protocols for Thermal Analysis

To accurately determine the thermal properties of pigments like Pigment Yellow 14,

standardized experimental methodologies are employed. The most common techniques are

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and other thermal transitions such as glass

transitions or crystallization events.

Methodology:
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A small, precisely weighed sample of Pigment Yellow 14 (typically 3-5 mg) is hermetically
sealed in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.
The sample and reference pans are placed in the DSC instrument.

The temperature of the furnace is increased at a constant rate, for example, 10 °C/min, in a
controlled atmosphere (e.g., nitrogen, at a flow rate of 50 mL/min).

The heat flow to the sample and reference is continuously monitored.

A phase transition in the sample results in a differential heat flow, which is detected and
recorded as a peak or a step in the DSC curve. The peak of an endothermic event
corresponds to the melting point.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperature of the pigment.
Methodology:

A small, accurately weighed sample of Pigment Yellow 14 (typically 5-10 mg) is placed in a
high-purity ceramic or platinum crucible.

The crucible is placed on a sensitive microbalance within the TGA furnace.

The sample is heated at a constant rate, for instance, 10 °C/min, in a controlled atmosphere
(e.g., nitrogen or air).

The mass of the sample is continuously monitored as a function of temperature.

Aloss in mass indicates decomposition or volatilization. The temperature at which significant
mass loss begins is taken as the onset of decomposition.

Logical Workflow for Pigment Thermal Analysis
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The following diagram illustrates a typical workflow for the comprehensive thermal analysis of a
pigment.

Sample Preparation

Pigment Sample (e.g., Pigment Yellow 14)

:

Drying (to remove volatiles)

:

Precise Weighing

Load Sample & Reference Load Sample
Thermal Analysis
Differential Scanning Calorimetry (DSC) Thermogravimetric Analysis (TGA)

Data Analysis & Interpretation

Determine Melting Point Determine Decomposition Temperature

v

Assess Thermal Stability

Generate Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Thermal
Properties of Pigment Yellow 14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2915567#thermal-properties-and-melting-point-of-
pigment-yellow-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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